Cas no 1019512-92-5 (4-(Cyclopentylamino)benzonitrile)

• Product Name: 4-(Cyclopentylamino)benzonitrile
• CAS No: 1019512-92-5
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD11145725
• CID: 2200247
• PubChem ID: 28475926
• Update Time: 2024-11-04

4-(Cyclopentylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopentylamino)benzonitrile
• 1019512-92-5
• CS-0439864
• SCHEMBL3475103
• DTXSID20651472
• MFCD11145725
• AKOS000240367
• BS-19137
• Benzonitrile, 4-(cyclopentylamino)-
• EN300-162309
• 4-(Cyclopentylamino)benzonitrile

• MDL： MFCD11145725
• Inchi： 1S/C12H14N2/c13-9-10-5-7-12(8-6-10)14-11-3-1-2-4-11/h5-8,11,14H,1-4H2
• InChI Key： BIGJOYDBXGFEPA-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1)C1CCCC1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds